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Compound of Interest

Compound Name: 7-Bromo-5-fluoro-1-benzofuran

Cat. No.: B1343895 Get Quote

Technical Support Center: 7-Bromo-5-fluoro-1-
benzofuran
Welcome to the technical support resource for 7-Bromo-5-fluoro-1-benzofuran. This guide is

designed for researchers, medicinal chemists, and materials scientists utilizing this versatile

heterocyclic building block. Here, we address common experimental challenges through

detailed troubleshooting guides and frequently asked questions, grounding our advice in

established chemical principles and field-proven experience.

Product Overview
7-Bromo-5-fluoro-1-benzofuran is a key intermediate in the synthesis of complex organic

molecules, valued for its specific substitution pattern which allows for selective

functionalization.[1][2] The bromine atom at the 7-position serves as a prime handle for

transition-metal-catalyzed cross-coupling reactions, while the fluorine atom at the 5-position

modulates the electronic properties of the benzofuran scaffold.
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Property Value Source

IUPAC Name 7-bromo-5-fluoro-1-benzofuran [3][4]

CAS Number 253429-19-5 [3]

Molecular Formula C₈H₄BrFO [4]

Molecular Weight 215.02 g/mol [2]

Appearance
Clear colorless to pale yellow

liquid
[3]

Monoisotopic Mass 213.94296 Da [4]

Frequently Asked Questions (FAQs)
Q1: How should I properly store and handle 7-Bromo-5-fluoro-1-benzofuran?

A1: Proper storage is critical to maintain the integrity of the compound.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[5][6] For

long-term storage, flushing the container with an inert gas like argon or nitrogen is

recommended to prevent potential degradation from atmospheric moisture and oxygen.

Handling: Handle in accordance with good industrial hygiene and safety practices.[7] Use a

chemical fume hood and wear appropriate personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat.[5] Avoid inhalation of vapors and

contact with skin and eyes.[6][8] The compound is classified as an irritant and may be

harmful if swallowed.[9][10]

Q2: What are the most common applications for this reagent?

A2: This reagent is primarily used as a building block in synthetic organic chemistry. The C7-Br

bond is particularly amenable to forming new carbon-carbon and carbon-heteroatom bonds.

Common applications include:

Palladium-catalyzed Cross-Coupling Reactions: It is an excellent substrate for reactions like

Sonogashira (alkyne coupling), Buchwald-Hartwig (amine/amide coupling), Suzuki (boronic
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acid coupling), and Heck (alkene coupling).[11][12] These reactions are fundamental in the

synthesis of pharmaceuticals and organic electronic materials.[1]

Grignard Reagent Formation: The bromide can be converted into a Grignard reagent (via

magnesium insertion) or undergo lithium-halogen exchange to create an organolithium

species. This opens pathways for reaction with a wide range of electrophiles.

Q3: How does the 5-fluoro substituent affect the reactivity of the molecule?

A3: The fluorine atom at the C5 position has a significant electronic influence. As a moderately

electron-withdrawing group, it can:

Modulate Benzene Ring Reactivity: It deactivates the benzene ring towards electrophilic

aromatic substitution but can activate it for nucleophilic aromatic substitution (SNA_r) if a

suitable leaving group is present elsewhere on the ring.

Influence Cross-Coupling Rates: The electronic properties of the aryl halide can impact the

rate-determining steps (oxidative addition and reductive elimination) of palladium-catalyzed

cross-coupling cycles.[13] While the effect is often subtle, it can be a factor in reaction

optimization.

Serve as a Bioisostere: In drug discovery, fluorine is often used to block metabolic sites or

enhance binding affinity without significantly increasing steric bulk.[14]

Troubleshooting Guide: Common Experimental
Issues
Navigating the complexities of heterocyclic synthesis requires a systematic approach to

troubleshooting.[15] Below are common problems encountered during reactions with 7-Bromo-
5-fluoro-1-benzofuran and their potential solutions.

Logical Troubleshooting Workflow
The following diagram outlines a decision-making process for diagnosing a failed or low-

yielding reaction.
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Reagent Issues Condition Issues Workup & Product Stability Issues

Reaction Yield is Low/Zero

Verify Reagent Purity & Stoichiometry
Review Reaction Conditions
(Temp, Time, Atmosphere)

Analyze Workup & Purification

Reagent Degradation? Anhydrous Solvent Required? Catalyst/Ligand Active?
Inert Atmosphere Compromised?

(O₂ contamination)
Incorrect Temperature? Insufficient Mixing?

Product Unstable to Workup?
(Acid/Base Sensitivity)

Product Lost in Aqueous Layer?

Implement Corrective Action:
• Use fresh reagents/catalyst

• Ensure dry, O₂-free conditions
• Optimize temperature/time
• Modify workup procedure

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation (Inert Atmosphere)

Reaction

Workup & Purification

1. Add 7-bromo-5-fluoro-
1-benzofuran (1.0 eq) to
 a dry, N₂-flushed flask.

2. Add PdCl₂(PPh₃)₂ (0.03 eq)
 and CuI (0.06 eq).

3. Add degassed solvent
 (e.g., THF/Et₃N, 2:1).

4. Add phenylacetylene
 (1.2 eq) via syringe.

5. Stir at specified temp
 (e.g., 60 °C) and monitor

 by TLC/LC-MS.

6. Cool, dilute with ether,
 filter through Celite.

7. Wash filtrate with aq.
 NH₄Cl, then brine.

8. Dry (Na₂SO₄), concentrate,
 purify by column chromatography.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

2. 7-Bromo-5-fluoro-1-benzofuran [myskinrecipes.com]

3. 7-Bromo-5-fluorobenzo[b]furan, 97% 1 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

4. PubChemLite - 7-bromo-5-fluoro-1-benzofuran (C8H4BrFO) [pubchemlite.lcsb.uni.lu]

5. fishersci.com [fishersci.com]

6. fishersci.ca [fishersci.ca]

7. static.cymitquimica.com [static.cymitquimica.com]

8. file.bldpharm.com [file.bldpharm.com]

9. 7-Bromo-5-chloro-1-benzofuran | C8H4BrClO | CID 22144720 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 7-Bromo-1-benzofuran | C8H5BrO | CID 113628 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of
Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. baranlab.org [baranlab.org]

14. pubs.acs.org [pubs.acs.org]

15. benchchem.com [benchchem.com]

To cite this document: BenchChem. [troubleshooting guide for 7-Bromo-5-fluoro-1-
benzofuran experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343895#troubleshooting-guide-for-7-bromo-5-
fluoro-1-benzofuran-experiments]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1343895?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9070854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9070854/
https://www.myskinrecipes.com/shop/th/benzofuran-derivatives/152595-7-bromo-5-fluoro-1-benzofuran.html
https://www.thermofisher.com/order/catalog/product/H33948.03
https://www.thermofisher.com/order/catalog/product/H33948.03
https://pubchemlite.lcsb.uni.lu/e/compound/22144816
https://www.fishersci.com/store/msds?partNumber=AC249390025&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=CC07104CB&productDescription=1-benzofuran-5-carbaldehyde-97-thermo-scientific&language=en&countryCode=CA
https://static.cymitquimica.com/products/10/pdf/sds-F455073.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/116/SDS-BD115758.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/22144720
https://pubchem.ncbi.nlm.nih.gov/compound/22144720
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromobenzofuran
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8689646/
https://www.researchgate.net/publication/333225779_One-Pot_Synthesis_of_Benzofurans_via_Cu-Catalyzed_Tandem_Sonogashira_Coupling-Cyclization_Reactions
https://baranlab.org/images/grpmtgpdf/Gutekunst_Apr_10.pdf
https://pubs.acs.org/doi/10.1021/ol4035947
https://www.benchchem.com/pdf/troubleshooting_guide_for_the_synthesis_of_heterocyclic_compounds.pdf
https://www.benchchem.com/product/b1343895#troubleshooting-guide-for-7-bromo-5-fluoro-1-benzofuran-experiments
https://www.benchchem.com/product/b1343895#troubleshooting-guide-for-7-bromo-5-fluoro-1-benzofuran-experiments
https://www.benchchem.com/product/b1343895#troubleshooting-guide-for-7-bromo-5-fluoro-1-benzofuran-experiments
https://www.benchchem.com/product/b1343895#troubleshooting-guide-for-7-bromo-5-fluoro-1-benzofuran-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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